Cas no 1398504-31-8 (5-Chloro-3-fluoro-3-methylindolin-2-one)

• Product Name: 5-Chloro-3-fluoro-3-methylindolin-2-one
• CAS No: 1398504-31-8
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• CID: 4821075
• Update Time: 2025-10-29

5-Chloro-3-fluoro-3-methylindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-FLUORO-3-METHYLINDOLIN-2-ONE
• 5-Chloro-3-fluoro-3-methylindolin-2-one

• Inchi： 1S/C9H7ClFNO/c1-9(11)6-4-5(10)2-3-7(6)12-8(9)13/h2-4H,1H3,(H,12,13)
• InChI Key： QFIRIIHPLJIYNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)(C(N2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Chloro-3-fluoro-3-methylindolin-2-one

5-Chloro-3-fluoro-3-methylindolin-2-one (CAS No. 1398504-31-8): An Overview of a Promising Compound in Medicinal Chemistry

5-Chloro-3-fluoro-3-methylindolin-2-one (CAS No. 1398504-31-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the indolinone class, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 5-Chloro-3-fluoro-3-methylindolin-2-one is characterized by a substituted indolinone scaffold. The presence of a chlorine atom at the 5-position, a fluorine atom at the 3-position, and a methyl group at the 3-position imparts distinct chemical and biological properties to this molecule. These substituents play a crucial role in modulating the compound's interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 5-Chloro-3-fluoro-3-methylindolin-2-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Chloro-3-fluoro-3-methylindolin-2-one has also demonstrated significant anti-cancer activity. Studies have shown that it can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell survival and proliferation. For example, it has been found to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The neuroprotective potential of 5-Chloro-3-fluoro-3-methylindolin-2-one has also been explored. Research conducted by a team at the University of California has shown that this compound can protect neurons from oxidative stress-induced damage. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-Chloro-3-fluoro-3-methylindolin-2-one has been extensively studied to assess its suitability as a drug candidate. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 5-Chloro-3-fluoro-3-methylindolin-2-one. Early results from Phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 5-Chloro-3-fluoro-3-methylindolin-2-one (CAS No. 1398504-31-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full potential, it is likely that this compound will play an important role in the treatment of various diseases in the future.